tert-butyl N-{[2-(trifluoromethyl)imidazo[1,2-a]pyridin-8-yl]methyl}carbamate

• CAS RN: 2470439-18-8
• Molecular Formula: C14H16F3N3O2
• Molecular Weight: 315.3

Description

Tert-butyl N-{[2-(trifluoromethyl)imidazo[1,2-a]pyridin-8-yl]methyl}carbamate, also known as TBM-carbamate, is an important synthetic intermediate used in the production of numerous pharmaceuticals and agrochemicals. It is a versatile compound that can be used in a variety of chemical reactions, and has recently been used in the synthesis of several drugs and agrochemicals.

Scientific Research Applications

Tert-butyl N-{[2-(trifluoromethyl)imidazo[1,2-a]pyridin-8-yl]methyl}carbamatee has been used in a variety of scientific research applications. It has been used as a model compound for studying the reactivity of tert-butyl isocyanates, and has been used in the synthesis of several drugs and agrochemicals. It has also been used in the synthesis of novel inhibitors of the enzyme carbonic anhydrase, which is involved in the regulation of blood pH. Additionally, it has been used in the synthesis of a novel class of compounds with potential anti-inflammatory and analgesic activity.

Mechanism of Action

The mechanism of action of tert-butyl N-{[2-(trifluoromethyl)imidazo[1,2-a]pyridin-8-yl]methyl}carbamatee is not well understood. However, it is believed that the reaction of tert-butyl isocyanate with 2-(trifluoromethyl)imidazo[1,2-a]pyridine results in the formation of a tert-butyl carbamate. This carbamate then undergoes a series of chemical reactions, leading to the formation of the desired product.
Biochemical and Physiological Effects
The biochemical and physiological effects of tert-butyl N-{[2-(trifluoromethyl)imidazo[1,2-a]pyridin-8-yl]methyl}carbamatee are not well understood. However, it has been suggested that the compound may have the potential to act as an inhibitor of the enzyme carbonic anhydrase, which is involved in the regulation of blood pH. Additionally, it has been suggested that it may have potential anti-inflammatory and analgesic activity.

Advantages and Limitations for Lab Experiments

The advantages of using tert-butyl N-{[2-(trifluoromethyl)imidazo[1,2-a]pyridin-8-yl]methyl}carbamatee in laboratory experiments include its high yield, low cost, and its versatility in a variety of reactions. Additionally, it is easily synthesized and can be stored for long periods of time with minimal degradation. The main limitation of using tert-butyl N-{[2-(trifluoromethyl)imidazo[1,2-a]pyridin-8-yl]methyl}carbamatee in laboratory experiments is the lack of understanding of its mechanism of action, which could lead to unexpected results.

Future Directions

Potential future directions for the use of tert-butyl N-{[2-(trifluoromethyl)imidazo[1,2-a]pyridin-8-yl]methyl}carbamatee include further research into its mechanism of action, as well as its potential anti-inflammatory and analgesic activity. Additionally, further research into its potential as an inhibitor of the enzyme carbonic anhydrase could lead to the development of novel drugs for the treatment of diseases related to pH regulation. Additionally, further research into its potential as a synthetic intermediate in the production of drugs and agrochemicals could lead to the development of more efficient synthesis methods. Finally, further research into its potential as a model compound for studying the reactivity of tert-butyl isocyanates could lead to a better understanding of the reactivity of these compounds.

Synthesis Methods

Tert-butyl N-{[2-(trifluoromethyl)imidazo[1,2-a]pyridin-8-yl]methyl}carbamatee can be synthesized via a direct condensation reaction of tert-butyl isocyanate and 2-(trifluoromethyl)imidazo[1,2-a]pyridine. The reaction is typically carried out in an inert atmosphere, such as nitrogen or argon, using a catalytic amount of a base, such as triethylamine. The reaction is typically carried out at room temperature, and the yield of the reaction is typically high.